![molecular formula C12H11N3O B5140002 N-ethyl[1]benzofuro[3,2-d]pyrimidin-4-amine](/img/structure/B5140002.png)
N-ethyl[1]benzofuro[3,2-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-ethyl[1]benzofuro[3,2-d]pyrimidin-4-amine (EBP) is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. EBP is a member of the benzofuro[3,2-d]pyrimidine family of compounds, which have been shown to have various biological activities.
Mechanism of Action
Mechanism of Action of N-ethyl1benzofuro[3,2-d]pyrimidin-4-amine
Target of Action The compound N-ethyl1benzofuro[3,2-d]pyrimidin-4-amine has been identified as a potential inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase . EGFR is a cell surface protein that binds to epidermal growth factor, leading to cell growth and division. In many types of cancer, this protein is overactive, leading to excessive cell proliferation.
Mode of Action N-ethyl1benzofuro[3,2-d]pyrimidin-4-amine interacts with its target, EGFR, by binding to the tyrosine kinase domain of the receptor . This inhibits the enzymatic activity of the receptor, preventing the phosphorylation of tyrosine residues that would normally signal the cell to grow and divide. As a result, the compound can slow down or stop the growth of cancer cells.
Biochemical Pathways The primary biochemical pathway affected by N-ethyl1benzofuro[3,2-d]pyrimidin-4-amine is the EGFR signaling pathway . When EGFR is activated, it triggers a cascade of events inside the cell that leads to cell proliferation, migration, adhesion, and survival. By inhibiting EGFR, this compound disrupts these processes, potentially slowing or stopping the growth of cancer cells.
Pharmacokinetics The pharmacokinetics of N-ethyl1Similar compounds have been shown to have good bioavailability and are able to reach their target sites effectively .
Result of Action The inhibition of EGFR by N-ethyl1benzofuro[3,2-d]pyrimidin-4-amine results in a decrease in the proliferation of cancer cells . This can lead to a reduction in tumor size and potentially slow the progression of the disease.
Action Environment The efficacy and stability of N-ethyl1benzofuro[3,2-d]pyrimidin-4-amine can be influenced by various environmental factors For instance, the presence of other drugs, the pH of the environment, and the presence of certain enzymes can all affect how well the compound works.
properties
IUPAC Name |
N-ethyl-[1]benzofuro[3,2-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c1-2-13-12-11-10(14-7-15-12)8-5-3-4-6-9(8)16-11/h3-7H,2H2,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVSDVCJMRMYMQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=NC2=C1OC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.